Cas no 84712-70-9 (2,7,9-Trioxa-8-stannatrideca-4,11-dien-13-oicacid, 8-dodecyl-8-[(4-methoxy-1,4-dioxo-2-butenyl)oxy]-3,6,10-trioxo-, methylester, (Z,Z,Z)- (9CI))

• Product name: 2,7,9-Trioxa-8-stannatrideca-4,11-dien-13-oicacid, 8-dodecyl-8-[(4-methoxy-1,4-dioxo-2-butenyl)oxy]-3,6,10-trioxo-, methylester, (Z,Z,Z)- (9CI)
• CAS No: 84712-70-9
• MF: C₂₇H₄₀O₁₂Sn
• MW: 675.309309005737
• CID: 725706
• PubChem ID: 44149258

2,7,9-Trioxa-8-stannatrideca-4,11-dien-13-oicacid, 8-dodecyl-8-[(4-methoxy-1,4-dioxo-2-butenyl)oxy]-3,6,10-trioxo-, methylester, (Z,Z,Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,7,9-Trioxa-8-stannatrideca-4,11-dien-13-oicacid, 8-dodecyl-8-[(4-methoxy-1,4-dioxo-2-butenyl)oxy]-3,6,10-trioxo-, methylester, (Z,Z,Z)- (9CI)
• 2,7,9-Trioxa-8-stannatrideca-4,11-dien-13-oicacid, 8-dodecyl-8-[(4-methoxy-1,4-dioxo-2-butenyl)oxy]-3,6,10-trioxo-, methylest
• 4-O-[dodecyl-bis[(4-methoxy-4-oxobut-2-enoyl)oxy]stannyl] 1-O-methyl but-2-enedioate
• methyl (Z,Z,Z)-8-dodecyl-8-[(4-methoxy-1,4-dioxobut-2-enyl)oxy]-3,6,10-trioxo-2,7,9-trioxa-8-stannatrideca-4,11-dien-13-oate
• 2,7,9-Trioxa-8-stannatrideca-4,11-dien-13-oic acid, 8-dodecyl-8-[(4-methoxy-1,4-dioxo-2-butenyl)oxy]-3,6,10-trioxo-, methyl ester, (Z,Z,Z)-
• Methyl (Z,Z,Z)-8-dodecyl-8-((4-methoxy-1,4-dioxobut-2-enyl)oxy)-3,6,10-trioxo-2,7,9-trioxa-8-stannatrideca-4,11-dien-13-oate
• EINECS 283-760-8
• 84712-70-9
• DTXSID401101263

• Inchi： InChI=1S/C12H25.3C5H6O4.Sn/c1-3-5-7-9-11-12-10-8-6-4-2;3*1-9-5(8)3-2-4(6)7;/h1,3-12H2,2H3;3*2-3H,1H3,(H,6,7);/q;;;;+3/p-3/b;3*3-2-;
• InChI Key： PHXQJWFRWVXDMN-MOUJQJQMSA-K
• SMILES： CCCCCCCCCCCC[Sn](OC(=O)C=CC(=O)OC)(OC(=O)C=CC(=O)OC)OC(=O)C=CC(=O)OC

Computed Properties

• Exact Mass: 676.154179g/mol
• Monoisotopic Mass: 676.154179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 40
• Rotatable Bond Count: 26
• Complexity: 825
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158Ų